molecular formula C12H15ClO B8543101 4-(3,4-Dimethylphenyl)butanoyl chloride

4-(3,4-Dimethylphenyl)butanoyl chloride

Cat. No.: B8543101
M. Wt: 210.70 g/mol
InChI Key: TXRMZSGHYJHKJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,4-Dimethylphenyl)butanoyl chloride is an aliphatic acyl chloride characterized by a four-carbon chain terminating in a carbonyl chloride group and a 3,4-dimethylphenyl substituent. This compound is primarily utilized in organic synthesis as a reactive intermediate for forming amides, esters, or other derivatives via nucleophilic acyl substitution. The 3,4-dimethylphenyl group introduces steric hindrance and electron-donating effects, which modulate its reactivity and stability compared to simpler acyl chlorides .

Properties

Molecular Formula

C12H15ClO

Molecular Weight

210.70 g/mol

IUPAC Name

4-(3,4-dimethylphenyl)butanoyl chloride

InChI

InChI=1S/C12H15ClO/c1-9-6-7-11(8-10(9)2)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3

InChI Key

TXRMZSGHYJHKJX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)CCCC(=O)Cl)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Analysis

The reactivity and physicochemical properties of acyl chlorides are influenced by their substituents and backbone structure. Below is a comparative analysis with two structurally related compounds from the provided evidence:

4-(3-Aminophenyl)butanoic Acid Hydrochloride
  • Structure: Features a butanoic acid backbone (carboxylic acid) with a 3-aminophenyl group and a hydrochloride salt.
  • Functional Group : Carboxylic acid (–COOH) vs. acyl chloride (–COCl) in the target compound.
  • Substituent Effects: The amino group (–NH₂) is electron-donating, increasing the nucleophilicity of the aromatic ring. Hydrochloride salt formation enhances water solubility but reduces volatility.
  • Reactivity: Carboxylic acids are less reactive than acyl chlorides, requiring activation (e.g., via thionyl chloride) for amide/ester synthesis. The amino group may participate in intramolecular interactions, altering solubility and stability .
4-[(3,4-Dichlorophenyl)methoxy]-3-ethoxybenzoyl Chloride
  • Structure : A benzoyl chloride derivative with a complex substituent (dichlorophenylmethoxy and ethoxy groups).
  • Functional Group : Aromatic acyl chloride (–COCl) vs. aliphatic acyl chloride in the target compound.
  • Substituent Effects :
    • Dichloro and ethoxy groups are electron-withdrawing, increasing the electrophilicity of the carbonyl carbon.
    • The aromatic backbone confers higher thermal stability but slower reaction kinetics compared to aliphatic analogs.
  • Reactivity : Electron-withdrawing substituents enhance electrophilicity, favoring nucleophilic attack. However, steric hindrance from the methoxy group may offset this effect .

Comparative Data Table

Property 4-(3,4-Dimethylphenyl)butanoyl Chloride 4-(3-Aminophenyl)butanoic Acid Hydrochloride 4-[(3,4-Dichlorophenyl)methoxy]-3-ethoxybenzoyl Chloride
Backbone Aliphatic (butanoyl) Aliphatic (butanoic acid) Aromatic (benzoyl)
Functional Group –COCl –COOH (carboxylic acid) –COCl
Key Substituents 3,4-Dimethylphenyl 3-Aminophenyl 3,4-Dichlorophenylmethoxy, 3-ethoxy
Electronic Effects Electron-donating (methyl groups) Electron-donating (amino group) Electron-withdrawing (chloro, ethoxy)
Reactivity Moderate (steric hindrance reduces kinetics) Low (requires activation) High (enhanced electrophilicity)
Solubility Low (non-polar backbone) High (hydrochloride salt) Moderate (polar substituents)
Typical Applications Intermediate for amides/esters Pharmaceutical synthesis Polymer chemistry, agrochemicals

Research Findings

  • Steric Effects : The 3,4-dimethylphenyl group in the target compound reduces reaction rates in nucleophilic substitutions compared to unsubstituted aliphatic acyl chlorides. This is consistent with studies showing bulky substituents impede access to the electrophilic carbonyl carbon .
  • Electron-Donating vs. Withdrawing Groups : Acyl chlorides with electron-withdrawing substituents (e.g., chloro in ’s compound) exhibit faster reaction kinetics than those with electron-donating groups (e.g., methyl in the target compound) due to increased electrophilicity .
  • Stability : Aliphatic acyl chlorides like the target compound are generally less stable than aromatic analogs (e.g., benzoyl chlorides) due to weaker resonance stabilization of the carbonyl group .

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